Cas no 1889148-27-9 (tert-butyl 2-2-(dimethylamino)ethylpiperazine-1-carboxylate)

• Product Name: tert-butyl 2-2-(dimethylamino)ethylpiperazine-1-carboxylate
• CAS No: 1889148-27-9
• MF: C₁₃H₂₇N₃O₂
• MW: 257.372383356094
• CID: 5756464
• PubChem ID: 82380450
• Update Time: 2025-06-07

tert-butyl 2-2-(dimethylamino)ethylpiperazine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 2-[2-(dimethylamino)ethyl]piperazine-1-carboxylate
• EN300-1904413
• 1889148-27-9
• tert-butyl 2-2-(dimethylamino)ethylpiperazine-1-carboxylate

• Inchi： 1S/C13H27N3O2/c1-13(2,3)18-12(17)16-9-7-14-10-11(16)6-8-15(4)5/h11,14H,6-10H2,1-5H3
• InChI Key： ZHRCFMKQLYEOLT-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CCNCC1CCN(C)C)=O

Computed Properties

• Exact Mass: 257.21032711g/mol
• Monoisotopic Mass: 257.21032711g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 274
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 44.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines Piperazine carboxylic acids and derivatives

Additional information on tert-butyl 2-2-(dimethylamino)ethylpiperazine-1-carboxylate

Comprehensive Overview of tert-butyl 2-2-(dimethylamino)ethylpiperazine-1-carboxylate (CAS No. 1889148-27-9)

tert-butyl 2-2-(dimethylamino)ethylpiperazine-1-carboxylate (CAS No. 1889148-27-9) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound, often referred to by its abbreviated name, belongs to the class of piperazine derivatives, which are widely utilized in drug discovery and development. The presence of both tert-butyl and dimethylamino functional groups makes it a versatile intermediate for synthesizing more complex molecules. Researchers are particularly interested in its potential applications in central nervous system (CNS) therapeutics and receptor modulation, aligning with current trends in precision medicine.

The structural uniqueness of tert-butyl 2-2-(dimethylamino)ethylpiperazine-1-carboxylate lies in its carboxylate and ethylpiperazine moieties, which contribute to its solubility and reactivity. These properties are critical for its role in medicinal chemistry, where it serves as a building block for small-molecule inhibitors and bioconjugates. Recent studies have explored its utility in targeted drug delivery systems, a hot topic in the era of nanotechnology and personalized healthcare. The compound’s CAS No. 1889148-27-9 is frequently searched in academic databases, reflecting its growing relevance in high-throughput screening and combinatorial chemistry.

From a synthetic perspective, tert-butyl 2-2-(dimethylamino)ethylpiperazine-1-carboxylate is synthesized through multi-step organic reactions, often involving Boc protection and amine alkylation. Its stability under various pH conditions makes it suitable for peptide coupling and ligand design. The compound’s lipophilicity and hydrogen-bonding capacity are key factors driving its adoption in bioisostere development, a strategy increasingly popular in drug repurposing projects. These attributes align with the industry’s shift toward green chemistry and sustainable synthesis.

In the context of market demand, tert-butyl 2-2-(dimethylamino)ethylpiperazine-1-carboxylate is often inquired about by suppliers and researchers seeking high-purity intermediates. Its CAS No. 1889148-27-9 is a common query in chemical procurement platforms, underscoring its commercial viability. The compound’s potential in neuropharmacology and enzyme inhibition studies further elevates its profile, particularly in light of rising interest in neurodegenerative disease treatments. This aligns with global health priorities, such as Alzheimer’s research and Parkinson’s disease therapeutics.

Quality control and analytical characterization of tert-butyl 2-2-(dimethylamino)ethylpiperazine-1-carboxylate are critical for ensuring its efficacy in research. Techniques like HPLC, NMR, and mass spectrometry are routinely employed to verify its purity and structural integrity. The compound’s spectral data and chromatographic profiles are frequently documented in peer-reviewed journals, catering to the needs of QC laboratories and regulatory compliance teams. This emphasis on quality resonates with the broader push for reproducible research in academia and industry.

Looking ahead, tert-butyl 2-2-(dimethylamino)ethylpiperazine-1-carboxylate is poised to play a pivotal role in emerging fields like proteolysis-targeting chimeras (PROTACs) and covalent inhibitors. Its adaptability in structure-activity relationship (SAR) studies makes it a valuable asset for hit-to-lead optimization. As the scientific community continues to explore its applications, this compound remains a subject of patent filings and collaborative research initiatives, solidifying its position as a cornerstone of modern chemical biology.